Cas no 338412-21-8 (1,8-Naphthyridine,7-(1H-pyrrol-1-yl)-2,4-bis(trifluoromethyl)-)

• Product Name: 1,8-Naphthyridine,7-(1H-pyrrol-1-yl)-2,4-bis(trifluoromethyl)-
• CAS No: 338412-21-8
• MF: C₁₄H₇F₆N₃
• MW: 331.215903520584
• CID: 302013
• PubChem ID: 1474322
• Update Time: 2025-09-28

1,8-Naphthyridine,7-(1H-pyrrol-1-yl)-2,4-bis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,8-Naphthyridine,7-(1H-pyrrol-1-yl)-2,4-bis(trifluoromethyl)-
• 1,8-Naphthyridine,7-(1H-pyrrol-1-yl)-2,4-bis(trifluoromethyl)-(9CI)
• 3K-009
• AKOS005088411
• 7-(1H-pyrrol-1-yl)-2,4-bis(trifluoromethyl)[1,8]naphthyridine
• 7-pyrrol-1-yl-2,4-bis(trifluoromethyl)-1,8-naphthyridine
• 338412-21-8
• 7-(1H-pyrrol-1-yl)-2,4-bis(trifluoromethyl)-1,8-naphthyridine

• Inchi： 1S/C14H7F6N3/c15-13(16,17)9-7-10(14(18,19)20)21-12-8(9)3-4-11(22-12)23-5-1-2-6-23/h1-7H
• InChI Key： OTRWOJXHDHOSOA-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(F)(F)F)=NC2C1=CC=C(N=2)N1C=CC=C1)(F)F

Computed Properties

• Exact Mass: 331.054
• Monoisotopic Mass: 331.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 30.7Ų